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Compound of Interest

Compound Name: N-Ethylacetanilide
CAS No.: 529-65-7
Cat. No.: B1213863
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for N-Ethylacetanilide
(also known as N-Ethyl-N-phenylacetamide), a compound of interest in various chemical and
pharmaceutical research fields. The following sections detail its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a comprehensive resource for
identification, characterization, and quality control.

Chemical Structure and Properties

o |[UPAC Name: N-ethyl-N-phenylacetamide

Synonyms: Acetanilide, N-ethyl-; Acetethylanilide; Ethylacetanilide; Mannol[1][2]

CAS Registry Number: 529-65-7[1]

Molecular Formula: C10H13NO[1]

Molecular Weight: 163.22 g/mol
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of N-
Ethylacetanilide.

'H NMR Spectral Data

The *H NMR spectrum reveals the electronic environment of the protons in the molecule. The
chemical shifts (&) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

) Chemical Shift (8) o )
Assignment Multiplicity Integration

ppm

Aromatic Protons

7.29 -7.55 Multiplet 5H
(CeH5s)
Methylene Protons (-

3.75 Quartet 2H
CH3z-)
Acetyl Protons (- )

1.83 Singlet 3H
COCHs3)
Methyl Protons (-CHs)  1.12 Triplet 3H

Note: Data compiled from spectra obtained in Chloroform-d (CDCls) solution.[3][4]

3C NMR Spectral Data

The 3C NMR spectrum provides information on the different carbon environments within the
molecule.
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Assignment Chemical Shift () ppm
Carbonyl Carbon (C=0) 170.5

Aromatic Carbon (C-N) 1425

Aromatic Carbons (ortho, meta, para) 128.9, 127.8, 126.9
Methylene Carbon (-CH2) 42.5

Acetyl Carbon (-COCHs) 215

Methyl Carbon (-CH3) 13.5

Note: Data compiled from spectra obtained in Chloroform-d (CDCIls) solution.[3][5]

Experimental Protocol for NMR Spectroscopy

Sample Preparation: A solution of N-Ethylacetanilide is prepared by dissolving approximately
10-20 mg of the substance in about 0.6-0.7 mL of a deuterated solvent, typically Chloroform-d
(CDCls), inside a 5 mm NMR tube.[6] Tetramethylsilane (TMS) is added as an internal standard
for referencing the chemical shifts to O ppm.

Instrumentation: *H and 3C NMR spectra are typically recorded on a spectrometer operating at
a frequency of 300 MHz or higher for protons.[6]

Data Acquisition:
e For 'H NMR, the experiment is run with a standard pulse sequence.

e For 3C NMR, a proton-decoupled pulse sequence is used to simplify the spectrum, resulting
in single lines for each unique carbon atom.[7]

e The instrument is locked to the deuterium signal of the solvent, and shimming is performed
to optimize the magnetic field homogeneity.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in N-Ethylacetanilide based
on their characteristic vibrational frequencies.
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IR Spectral Data

Functional Group

Wavenumber (cm—1) Intensity _
Assignment
~3030 Variable Aromatic C-H Stretch
2950 - 2850 Medium to Strong Alkyl C-H Stretch
1690 - 1630 Strong Amide C=0 Stretch (Carbonyl)
1700 - 1500 Medium Aromatic C=C Bending
860 - 680 Strong Aromatic C-H Bending

Note: This data represents typical ranges for the assigned functional groups.[9] Spectra are
often obtained using a KBr wafer technique.

Experimental Protocol for IR Spectroscopy
Sample Preparation (KBr Pellet Method):

o A small amount of N-Ethylacetanilide (1-2 mg) is finely ground with approximately 100-200
mg of dry potassium bromide (KBr) powder in an agate mortar.[10]

o The mixture is then transferred to a pellet press and compressed under high pressure to
form a thin, transparent pellet.[10] This minimizes light scattering.[10]

Instrumentation: The analysis is performed using a Fourier-Transform Infrared (FTIR)
spectrometer.[11]

Data Acquisition:

e A background spectrum of the empty sample compartment is recorded to account for
atmospheric CO2 and water vapor.[11]

o The KBr pellet containing the sample is placed in the sample holder.

e The IR spectrum is then recorded, typically in the range of 4000-400 cm~1. The resulting
spectrum is a plot of transmittance or absorbance versus wavenumber.
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of N-Ethylacetanilide, aiding in the confirmation of its molecular formula and structure.

Mass Spectrometry Data

The mass spectrum is obtained using Electron lonization (El).

m/z (mass-to-charge ratio) Relative Intensity Assignment

163 Moderate [M]* (Molecular lon)
120 High [M - COCHsJ*

106 High [M - CH2COCHGs]*

77 Moderate [CeHs]* (Phenyl group)
43 High [CH3CO]J* (Acylium ion)

Note: The fragmentation pattern is characteristic of N-substituted acetamides. The molecular
ion peak confirms the molecular weight of 163 g/mol .[1]

Experimental Protocol for Mass Spectrometry

Sample Introduction: A small amount of the N-Ethylacetanilide sample is introduced into the
mass spectrometer, often via a direct insertion probe or after separation by gas
chromatography (GC-MS).

lonization: The sample is vaporized and then bombarded with a high-energy electron beam
(typically 70 eV) in the ion source. This process, known as Electron lonization (EI), removes an
electron from the molecule to form a positively charged molecular ion ([M]*).[12]

Mass Analysis and Detection: The resulting ions and fragment ions are accelerated into a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based
on their mass-to-charge ratio (m/z). A detector then records the abundance of each ion,
generating the mass spectrum.
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Data Visualization

The following diagram illustrates the structure of N-Ethylacetanilide and highlights key
correlations with its spectral data.

Caption: Chemical structure of N-Ethylacetanilide with key NMR, IR, and MS correlations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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